Cas no 1806898-66-7 (2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile)
2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile
-
- Inchi: 1S/C8H6F2N2O2/c9-8(10)6-7(14)4(1-2-11)3-5(13)12-6/h3,8,14H,1H2,(H,12,13)
- InChI Key: HGJWCXFNMCPSLK-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(CC#N)=CC(N1)=O)O)F
Computed Properties
- Exact Mass: 200.04
- Monoisotopic Mass: 200.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 73.1
2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024004558-250mg |
2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile |
1806898-66-7 | 97% | 250mg |
$686.80 | 2022-03-31 | |
| Alichem | A024004558-500mg |
2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile |
1806898-66-7 | 97% | 500mg |
$1,068.20 | 2022-03-31 | |
| Alichem | A024004558-1g |
2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile |
1806898-66-7 | 97% | 1g |
$1,646.40 | 2022-03-31 |
2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile
Introduction to 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile (CAS No. 1806898-66-7)
2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile (CAS No. 1806898-66-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.
The molecular structure of 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile is composed of a pyridine ring substituted with difluoromethyl and hydroxyl groups, along with an acetonitrile moiety. These functional groups contribute to its distinct chemical properties and biological activities. The difluoromethyl group, in particular, is known for its ability to enhance the metabolic stability and bioavailability of drug candidates, making it an attractive feature for drug design.
Recent studies have explored the pharmacological properties of 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile. One notable area of research has been its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile could be a valuable lead compound for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its enzymatic inhibition properties, 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile has also been investigated for its antioxidant and anti-inflammatory effects. Research conducted by a team at the University of California demonstrated that this compound effectively scavenges reactive oxygen species (ROS) and reduces inflammation in cellular models. These findings highlight its potential as a protective agent against oxidative stress and inflammatory conditions, which are common underlying factors in many chronic diseases.
The pharmacokinetic profile of 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile has also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life, which are crucial factors for its effectiveness as an orally administered drug. Furthermore, it has demonstrated low toxicity in preclinical studies, suggesting a favorable safety profile.
In the context of drug discovery and development, the synthetic accessibility of 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile is another important consideration. Synthetic routes have been optimized to produce this compound efficiently and cost-effectively on a large scale. This ensures that it can be readily available for further research and potential clinical trials.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more comprehensive data on the compound's therapeutic potential and guide its further development.
In conclusion, 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile (CAS No. 1806898-66-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical settings.
1806898-66-7 (2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)